2-Ethylhexanal

• CAS No.: 123-05-7
• Product Name: 2-Ethylhexanal
• Molecular Formula: C8H16O; C4H9CH(C2H5)CHO; C8H16O
• Molecular Weight: 128.21 g/mol
• IUPAC Name: 2-ethylhexanal
• Standard InChI: InChI=1S/C8H16O/c1-3-5-6-8(4-2)7-9/h7-8H,3-6H2,1-2H3
• Standard InChIKey: LGYNIFWIKSEESD-UHFFFAOYSA-N
• SMILES: CCCCC(CC)C=O
• Canonical SMILES: CCCCC(CC)C=O
• Boiling Point: 326.1 °F at 760 mm Hg (NTP, 1992); 163.0 °C; 163 °C
• Colorform: Colorless high-boiling liquid
• Density: 0.82 at 68 °F (USCG, 1999); 0.8540 g/cu cm at 20 °C; Relative density (water = 1): 0.85
• Flash Point: 125 °F (NTP, 1992); 112 °F (44 °C) (Closed cup); 46 °C c.c., 52 °C o.c.
• Melting Point: less than -100 °C; -85 °C
• Physical Description: 2-ethylhexaldehyde is a white liquid with a mild odor. Floats on water. (USCG, 1999); Liquid; COLOURLESS LIQUID WITH CHARACTERISTIC ODOUR.
• Description: 2-ethylhexanal is a saturated fatty aldehyde that is heptane in which one of the hydrogens at position 3 has been replaced by a formyl group. It is a metabolite of the plasticisers di-2-ethylhexyl phthalate (DEHP) and di-2-ethylhexyl adipate (DEHA). It has a role as a fungal metabolite and a bacterial xenobiotic metabolite.; 2-ethylhexaldehyde is a white liquid with a mild odor. Floats on water. (USCG, 1999)
• Solubility: less than 1 mg/mL at 70° F (NTP, 1992); 0.00 M; Miscible with most organic solvents; Slightly soluble in carbon tetrachloride; soluble in ethanol and ether; In water, less than 0.5 g/100g at 25 °C; In water, 400 ppm at 25 °C; Solubility in water, g/100ml at 20 °C: 0.07
• Synonyms: 2-ethylhexanal; EHALD
• Vapor Density: 4.42 (NTP, 1992) (Relative to Air); 4.4 (Air = 1) at 20 °C; Relative vapor density (air = 1): 4.5
• Vapor Pressure: 1.8 mm Hg at 68 °F (NTP, 1992); 1.80 mmHg; 2.0 mm Hg at 25 °C; Vapor pressure, Pa at 20 °C: 200
• PubChem Compound: 31241
• Last Modified: Nov 11 2021